4-{2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamido}benzamide

• IUPAC Name: 4-[[2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C19H17N3O4/c1-25-16-4-2-3-13(9-16)17-10-15(22-26-17)11-18(23)21-14-7-5-12(6-8-14)19(20)24/h2-10H,11H2,1H3,(H2,20,24)(H,21,23)
• InChI Key: KUUJEEHJEJGFJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)CC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

The compound “4-{2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamido}benzamide” is a complex organic molecule that contains several functional groups. These include a methoxyphenyl group, an oxazole ring, an acetamido group, and a benzamide moiety. Each of these functional groups contributes to the overall properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the oxazole ring might undergo electrophilic substitution reactions, while the acetamido group could participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Mode of Action

It is known that compounds with a thiadiazole ring, which is structurally similar to the oxazol ring in the given compound, can cross cellular membranes and interact strongly with biological targets due to their mesoionic character .

Biochemical Pathways

Compounds with similar structures have been shown to influence a broad range of biochemical transformations .

Result of Action

Compounds with similar structures have been shown to exert a broad spectrum of biological activities .

Action Environment

It is known that the stability of similar compounds can be influenced by factors such as air and moisture .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety assessments would require experimental data.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its properties, and investigating its potential applications. This could include studying its biological activity to assess its potential as a pharmaceutical compound.